Cas no 58432-61-4 ([2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile)
58432-61-4 structure
Product Name:[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile
CAS No:58432-61-4
MF:C9H2F7N
MW:257.107706546783
CID:2833564
PubChem ID:71440757
Update Time:2025-04-21
[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 2,3,5,6-tetrafluoro-4-(trifluoromethyl)-
- [2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile
- DTXSID50849724
- SCHEMBL1324093
- YMMPLJAAWKZWBD-UHFFFAOYSA-N
- 58432-61-4
-
- Inchi: 1S/C9H2F7N/c10-5-3(1-2-17)6(11)8(13)4(7(5)12)9(14,15)16/h1H2
- InChI Key: YMMPLJAAWKZWBD-UHFFFAOYSA-N
- SMILES: FC1C(=C(CC#N)C(=C(C=1C(F)(F)F)F)F)F
Computed Properties
- Exact Mass: 257.00754620Da
- Monoisotopic Mass: 257.00754620Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 23.8Ų
[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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